N1-(3,4-dimethoxyphenyl)-N2-(1-(thiophen-2-yl)propan-2-yl)oxalamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-N'-(1-thiophen-2-ylpropan-2-yl)oxamide
• InChI: InChI=1S/C17H20N2O4S/c1-11(9-13-5-4-8-24-13)18-16(20)17(21)19-12-6-7-14(22-2)15(10-12)23-3/h4-8,10-11H,9H2,1-3H3,(H,18,20)(H,19,21)
• InChI Key: UYVGLAGACWBCKB-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CS1)NC(=O)C(=O)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

N1-(3,4-dimethoxyphenyl)-N2-(1-(thiophen-2-yl)propan-2-yl)oxalamide, also known as DMTCP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMTCP is a small molecule that has been synthesized and studied for its unique properties and potential uses in biochemical and physiological research.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Advanced Synthetic Approaches : Research by Mamedov et al. (2016) presents a novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing a method that could potentially be applied or adapted for the synthesis of compounds like N1-(3,4-dimethoxyphenyl)-N2-(1-(thiophen-2-yl)propan-2-yl)oxalamide. This method highlights the utility of such compounds in synthesizing anthranilic acid derivatives and oxalamides, indicating the importance of these chemical structures in developing new synthetic routes and compounds (Mamedov et al., 2016).

• Crystal Structure Analysis : Prabhuswamy et al. (2016) focused on the synthesis and crystal structure determination of a structurally related compound. The study provides insights into the crystallography of complex organic molecules, which is crucial for understanding the physical and chemical properties of novel synthetic compounds. Such analyses are vital for the development of materials with specific properties and for understanding the interaction mechanisms at the molecular level (Prabhuswamy et al., 2016).

Material Science and Photonic Applications

• Conjugated Polymers : The study by Manjunatha et al. (2009) on a new donor–acceptor type conjugated polymer derived from 3,4-diphenylthiophene showcases the application of such molecules in the field of material science, particularly in the development of photonic devices. The optical properties of these polymers, such as fluorescence and nonlinear optical properties, underline the potential of structurally similar compounds in electronics and photonics (Manjunatha et al., 2009).

Potential Pharmacological Interests

• Receptor Studies and Pharmacological Models : The investigation of receptor mechanisms, such as the study by Piccoli et al. (2012) on the role of orexin-1 receptor mechanisms in compulsive food consumption, highlights the broader relevance of chemical compounds in pharmacological research. Although not directly related to N1-(3,4-dimethoxyphenyl)-N2-(1-(thiophen-2-yl)propan-2-yl)oxalamide, the methodologies and receptor-focused studies offer a perspective on how such compounds could be evaluated for their biological activities and potential therapeutic applications (Piccoli et al., 2012).